Cas no 117846-57-8 (2,3-Dibromo-4,5-dimethylpyridine)
2,3-Dibromo-4,5-dimethylpyridine is a brominated pyridine derivative characterized by its distinct molecular structure featuring bromine substituents at the 2- and 3-positions and methyl groups at the 4- and 5-positions. This compound is widely utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its highly reactive bromine atoms enable efficient cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The electron-withdrawing nature of the bromine groups enhances its utility in nucleophilic substitution reactions. Additionally, the steric and electronic effects imposed by the methyl groups contribute to regioselective transformations. The compound is valued for its stability, purity, and compatibility with diverse synthetic methodologies.
117846-57-8 structure
Product Name:2,3-Dibromo-4,5-dimethylpyridine
CAS No:117846-57-8
MF:C7H7Br2N
MW:264.945180177689
MDL:MFCD20926790
CID:1039865
PubChem ID:14003070
Update Time:2025-07-02
2,3-Dibromo-4,5-dimethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dibromo-4,5-dimethylpyridine
- Pyridine,2,3-dibromo-4,5-dimethyl
- DB-021759
- AKOS008901095
- SCHEMBL7264178
- 117846-57-8
- DTXSID30554061
-
- MDL： MFCD20926790
- Inchi： 1S/C7H7Br2N/c1-4-3-10-7(9)6(8)5(4)2/h3H,1-2H3
- InChI Key： XEIMZSZZLPUJPT-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CC(C)=C1C)Br
Computed Properties
- Exact Mass: 262.89500
- Monoisotopic Mass: 262.89452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.22340
2,3-Dibromo-4,5-dimethylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dibromo-4,5-dimethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130899-1g |
2,3-dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 1g |
$371 | 2021-08-05 | |
| Alichem | A029191375-5g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 5g |
$2948.00 | 2023-09-04 | |
| Alichem | A029191375-10g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 10g |
$3899.40 | 2023-09-04 | |
| Alichem | A029191375-25g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 25g |
$7035.00 | 2023-09-04 | |
| Chemenu | CM130899-1g |
2,3-dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 1g |
$1015 | 2023-02-18 | |
| Matrix Scientific | 205389-1g |
2,3-Dibromo-4,5-dimethylpyridine, 95% |
117846-57-8 | 95% | 1g |
$1554.00 | 2023-09-07 | |
| eNovation Chemicals LLC | D220535-1g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 1g |
$295 | 2024-08-03 | |
| eNovation Chemicals LLC | D220535-5g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 5g |
$685 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759035-1g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 1g |
￥8610.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D220535-1g |
2,3-Dibromo-4,5-dimethylpyridine |
117846-57-8 | 95% | 1g |
$295 | 2025-02-20 |
2,3-Dibromo-4,5-dimethylpyridine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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